1-(2-Ethylphenyl)-3-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea

Specification

• CAS No.: 891097-03-3
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.422
• IUPAC Name: 1-(2-ethylphenyl)-3-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• Standard InChI: InChI=1S/C20H23N3O3/c1-3-14-7-4-5-10-18(14)22-20(25)21-15-11-19(24)23(13-15)16-8-6-9-17(12-16)26-2/h4-10,12,15H,3,11,13H2,1-2H3,(H2,21,22,25)
• Standard InChI Key: AZZBWRRBRPJLQU-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)NC2CC(=O)N(C2)C3=CC(=CC=C3)OC

Introduction

Synthesis

The synthesis of such urea derivatives typically involves the reaction of an isocyanate with an amine. For 1-(2-Ethylphenyl)-3-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea, the synthesis might involve the following steps:

• Preparation of Starting Materials: Synthesis of the appropriate isocyanate (e.g., 2-ethylphenyl isocyanate) and amine (e.g., 1-(3-methoxyphenyl)-5-oxopyrrolidin-3-amine).

• Urea Formation: Reaction of the isocyanate with the amine in a suitable solvent, often in the presence of a catalyst.

Potential Biological Activities

Urea derivatives are known for their diverse biological activities:

• Anticancer Activity: Diaryl ureas have been explored for their antiproliferative effects against various cancer cell lines.

• Enzyme Inhibition: Urea derivatives can act as inhibitors for enzymes like urease, which is involved in several pathological conditions.

• Antibacterial Activity: Some urea compounds have shown promise as antibacterial agents, though specific data for this compound is not available.

Future Directions

Future studies should focus on synthesizing this compound and evaluating its biological activities using in vitro and in vivo models. Computational modeling could also provide insights into its potential interactions with biological targets.

Given the lack of specific data on this compound, the discussion has focused on the general properties and potential applications of similar urea derivatives. For detailed research findings, experimental studies would be required.